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Compound of Interest

Compound Name: N-(4-Carboxyphenyl)phthalimide

Cat. No.: B1266732 Get Quote

An In-depth Technical Guide to N-(4-Carboxyphenyl)phthalimide

This technical guide provides a comprehensive overview of N-(4-Carboxyphenyl)phthalimide,

a pivotal chemical compound in materials science and polymer chemistry. Tailored for

researchers, scientists, and professionals in drug development, this document details its

molecular structure, nomenclature, physicochemical properties, synthesis protocols, and key

applications.

Molecular Structure and IUPAC Name
N-(4-Carboxyphenyl)phthalimide is an organic compound characterized by a phthalimide

group linked to a benzoic acid moiety at the para position of the phenyl ring.[1] This unique

structure, containing both an imide and a carboxylic acid functional group, makes it a valuable

monomer for the synthesis of high-performance polymers.[1]

IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)benzoic acid.[1][2]

Molecular Structure:

Caption: 2D chemical structure of N-(4-Carboxyphenyl)phthalimide.

Physicochemical and Spectroscopic Data
The key identifiers and properties of N-(4-Carboxyphenyl)phthalimide are summarized below.

This data is essential for its identification, handling, and application in various chemical
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processes.

Table 1: Chemical Identifiers and Physical Properties
Identifier/Property Value

IUPAC Name 4-(1,3-dioxoisoindol-2-yl)benzoic acid[1][2]

CAS Number 5383-82-4[1][2][3]

Molecular Formula C₁₅H₉NO₄[1][2][3]

Molecular Weight 267.24 g/mol [1][3]

Appearance Typically a solid crystalline substance[1]

Melting Point 290-295 °C

Solubility
Soluble in organic solvents; limited solubility in

water[1]

InChI Key HBXCMGPWVGKNRS-UHFFFAOYSA-N[1]

Canonical SMILES
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=

C3)C(=O)O[1]

Table 2: Spectroscopic Data
Spectroscopic analysis confirms the molecular structure of N-(4-Carboxyphenyl)phthalimide.

The following table lists characteristic spectral features.
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Spectroscopic Technique Characteristic Peaks/Signals

¹H-NMR

Aromatic protons typically appear as multiplets

in the δ 7.8-8.5 ppm range. The carboxylic acid

proton (-COOH) signal is expected at δ > 10

ppm.

¹³C-NMR

Carbonyl carbons (C=O) of the imide and

carboxylic acid groups are observed in the δ

165-170 ppm region. Aromatic carbons appear

between δ 120-140 ppm.

FT-IR (KBr, cm⁻¹)

Asymmetric and symmetric C=O stretching of

the imide group appear around 1780-1720

cm⁻¹. C=O stretching of the carboxylic acid is

observed around 1700 cm⁻¹. Aromatic C-H

stretching is typically seen above 3000 cm⁻¹.

Mass Spectrometry
The molecular ion peak [M]⁺ is expected at m/z

= 267.

Synthesis of N-(4-Carboxyphenyl)phthalimide
The most common and direct method for synthesizing N-(4-Carboxyphenyl)phthalimide is

through the condensation reaction of phthalic anhydride with 4-aminobenzoic acid.[1] This

reaction proceeds via a two-step mechanism involving direct amidation followed by cyclization.

[1]

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis of N-(4-Carboxyphenyl)phthalimide.

Experimental Protocol: Synthesis from Phthalic
Anhydride and 4-Aminobenzoic Acid
This protocol describes a representative lab-scale synthesis.

Materials and Equipment:

Phthalic anhydride
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4-Aminobenzoic acid

Glacial acetic acid (solvent)

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Buchner funnel and filter paper

Beakers

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine equimolar amounts of phthalic anhydride and 4-aminobenzoic acid.

Solvent Addition: Add a suitable solvent, such as glacial acetic acid, to the flask to facilitate

the reaction.[4] The solvent acts as a medium for the reactants and can also aid in the

removal of water during cyclization.

Heating and Reflux: Heat the reaction mixture to reflux (approximately 110-120 °C for glacial

acetic acid) with continuous stirring.[4] The reaction is typically refluxed for several hours to

ensure the completion of both the initial amidation and the subsequent cyclization to form the

imide ring.

Product Isolation: After the reaction is complete (monitored by TLC if necessary), cool the

mixture to room temperature. The product, N-(4-Carboxyphenyl)phthalimide, which has

limited solubility in the cooled solvent, will precipitate out.

Filtration and Washing: Collect the solid precipitate by vacuum filtration using a Buchner

funnel. Wash the collected solid with a small amount of cold solvent and then with water to

remove any unreacted starting materials and impurities.
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Drying and Purification: Dry the crude product in an oven. For higher purity, the product can

be further purified by recrystallization from an appropriate solvent (e.g., ethanol or acetic

acid).

Applications in Polymer Chemistry
N-(4-Carboxyphenyl)phthalimide is a crucial monomer in the field of high-performance

polymers, particularly polyimides.[1]

Polyimide Synthesis: Its bifunctional nature (imide ring precursor and carboxylic acid group)

allows it to be used in polycondensation reactions. The carboxylic acid group can be

activated or converted to other functional groups (like an acid chloride or ester) to react with

diamines, leading to the formation of poly(ester-imide)s or poly(amide-imide)s. These

polymers are renowned for their exceptional thermal stability, mechanical strength, and

chemical resistance.[1]

Advanced Materials: Polyimides derived from this monomer are utilized in demanding

applications, including advanced materials for the electronics and aerospace industries,

where resistance to high temperatures and harsh environments is critical.[1]

The logical relationship between the structure of N-(4-Carboxyphenyl)phthalimide and its

primary application is outlined in the diagram below.
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Key Structural Features

Resulting Properties

N-(4-Carboxyphenyl)phthalimide

Rigid Phthalimide Group Reactive Carboxyl Group (-COOH)

High Thermal Stability Good Mechanical Strength Polymerization Reactivity

Monomer for High-Performance
Polyimides & Copolymers

Click to download full resolution via product page

Caption: Structure-Property-Application relationship for N-(4-Carboxyphenyl)phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266732#n-4-carboxyphenyl-phthalimide-molecular-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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